3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-butan-2-yl 6-O-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C26H33NO6/c1-7-15(4)33-26(30)21-16(5)27-19-13-14(3)20(25(29)31-6)24(28)23(19)22(21)17-9-11-18(12-10-17)32-8-2/h9-12,14-15,20,22,27H,7-8,13H2,1-6H3
• InChI Key: ZPGIEKONTDXIEL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)OCC)C(=O)C(C(C2)C)C(=O)OC)C
• Molecular Formula: C26H33NO6
• Molecular Weight: 455.5 g/mol

Description

3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound that belongs to the quinoline family Quinoline derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions. The starting materials may include substituted anilines, aldehydes, and carboxylic acids. Common synthetic routes may involve:

Condensation Reactions: Combining substituted anilines with aldehydes under acidic or basic conditions to form intermediate Schiff bases.

Cyclization Reactions: Cyclizing the Schiff bases to form the quinoline core structure.

Esterification: Reacting the quinoline derivatives with carboxylic acids or their derivatives to form the final ester product.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve high yields and purity. This may include:

Catalysts: Using catalysts to enhance reaction rates and selectivity.

Solvents: Selecting appropriate solvents to dissolve reactants and facilitate reactions.

Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to ensure efficient reactions.

Chemical Reactions Analysis

Types of Reactions

3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions may convert the quinoline core to tetrahydroquinoline derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogens, alkylating agents, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction may produce tetrahydroquinoline derivatives.

Scientific Research Applications

3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate may have various scientific research applications, including:

Medicinal Chemistry: Potential use as a lead compound for developing new drugs targeting specific diseases.

Biological Studies: Investigating its biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties.

Material Science: Exploring its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate may involve interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: Inhibiting key enzymes involved in disease pathways.

Receptor Binding: Binding to specific receptors to modulate biological responses.

Signal Transduction: Affecting signal transduction pathways to alter cellular functions.

Comparison with Similar Compounds

Similar Compounds

Quinoline: A basic structure with diverse biological activities.

Isoquinoline: Similar to quinoline but with a different ring structure.

Quinolone: Known for its antibacterial properties.

Uniqueness

3-Butan-2-yl 6-methyl 4-(4-ethoxyphenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is unique due to its specific substituents and structural features, which may confer distinct biological activities and chemical properties compared to other quinoline derivatives.